Cas no 444815-14-9 (Benzoic acid, 4-(2-oxo-1-piperidinyl)-, ethyl ester)

• Product name: Benzoic acid, 4-(2-oxo-1-piperidinyl)-, ethyl ester
• CAS No: 444815-14-9
• MF: C₁₄H₁₇NO₃
• MW: 247.29
• CID: 3165552
• PubChem ID: 52562672

Benzoic acid, 4-(2-oxo-1-piperidinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-oxo-1-piperidinyl)-, ethyl ester
• SCHEMBL14686859
• ETHYL4-(2-OXOPIPERIDIN-1-YL)BENZOATE
• HS-5166
• ETHYL 4-(2-OXOPIPERIDIN-1-YL)BENZOATE
• QFUWJVIKZLYLFV-UHFFFAOYSA-N
• 444815-14-9
• N-(4-Ethoxycarbonylphenyl)-2-piperidone

• MDL： MFCD15528007
• Inchi： InChI=1S/C14H17NO3/c1-2-18-14(17)11-6-8-12(9-7-11)15-10-4-3-5-13(15)16/h6-9H,2-5,10H2,1H3
• InChI Key： QFUWJVIKZLYLFV-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)N2CCCCC2=O

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų